Cas no 98167-06-7 ((2R)-2,3-dihydro-1H-indole-2-carboxylic acid)

(2R)-2,3-dihydro-1H-indole-2-carboxylic acid structure
98167-06-7 structure
Product Name:(2R)-2,3-dihydro-1H-indole-2-carboxylic acid
CAS No:98167-06-7
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD00010635
CID:61943
PubChem ID:6928266
Update Time:2025-04-18

(2R)-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-(+)-Indoline-2-carboxylic acid
    • (R)-(-)-Indoline-2-carboxylic acid
    • (R)-Indoline-2-carboxylic acid
    • (2R)-2,3-dihydro-1H-indole-2-carboxylic acid
    • h-idc-oh
    • 1H-Indole-2-carboxylic acid, 2,3-dihydro-, (2R)-
    • R-(+)-Indoline-2-carboxylic acid
    • (2R)-indoline-2-carboxylic acid
    • (R)-2,3-Dihydro-1H-indole-2-carboxylic acid
    • (R)-(+)-2,3-Dihydroindole-2-carboxylic acid
    • PubChem20604
    • Oprea1_181429
    • KSC486M0L
    • QNRXNRGSOJZINA-MRVPVSSYSA-
    • QNRXNRGSOJZINA-MRVPVSSYSA-N
    • ZI
    • CS-0006681
    • (+)-2,3-Dihydroindole-2-carboxylic acid, 98%
    • AS-31788
    • A15943
    • (R)-(+)-Indoline-2-carboxylic acid, >=97.0%
    • EN300-264345
    • AKOS005259556
    • InChI=1/C9H9NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h1-4,8,10H,5H2,(H,11,12)/t8-/m1/s1
    • 98167-06-7
    • DTXSID001346613
    • I0589
    • (+)-2,3-Dihydroindole-2-carboxylic acid
    • SCHEMBL1134239
    • MFCD00792496
    • AC-1319
    • Indoline-2-carboxylic acid, (R)-
    • UNII-QY9RZ2W7PH
    • QY9RZ2W7PH
    • (R)-indoline-2-carboxylic acid;(R)-(+)-Indoline-2-carboxylic acid
    • (R)-(+)-Indoline-2-carboxylicacid
    • DB-002987
    • MDL: MFCD00010635
    • Inchi: 1S/C9H9NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h1-4,8,10H,5H2,(H,11,12)/t8-/m1/s1
    • InChI Key: QNRXNRGSOJZINA-MRVPVSSYSA-N
    • SMILES: OC([C@H]1CC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 163.063
  • Monoisotopic Mass: 163.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: Beige crystalline powder
  • Density: 1.286
  • Melting Point: 170-172°C
  • Boiling Point: No data available
  • Flash Point: 183.6℃
  • PSA: 49.33000
  • LogP: 1.24580
  • Specific Rotation: +116 ±3° (c=1, 1N HCl)
  • Optical Activity: [α]/D +116±3°, c = 1 in 1 M HCl
  • Solubility: Not determined
  • Sensitiveness: Sensitive to humidity
  • Vapor Pressure: No data available

(2R)-2,3-dihydro-1H-indole-2-carboxylic acid Security Information

  • Symbol: GHS07 GHS08
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H317,H361
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 43-48/22-62
  • Safety Instruction: 36/37
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xn
  • Storage Condition:Store at room temperature

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